Sunfloweroilhybrid

• CAS No.: 164250-88-8
• Molecular Formula: C6H8N2O3

Description

Sunfloweroilhybrid, often referred to as high oleic sunflower oil, is a specialized vegetable oil derived from sunflowers (Helianthus annuus) bred for a specific fatty acid profile. Unlike conventional sunflower oil, this hybrid is characterized by a high concentration of oleic acid (a monounsaturated fat), typically exceeding 80% and often reaching over 90% of its total fatty acid content . This composition provides the oil with superior oxidative stability compared to its polyunsaturated-rich counterparts, making it a valuable substance for research without the need for hydrogenation . In research and development, this compound has significant applications. Its high stability makes it an excellent subject for frying studies and for developing fat-based food products like margarines, bakery items, and non-dairy creamers, serving as a trans-fat-free alternative . Furthermore, in November 2018, high oleic sunflower oil received a qualified health claim from the U.S. Food and Drug Administration (FDA), stating that replacing saturated fat with oils containing high levels of oleic acid may reduce the risk of coronary heart disease . This makes it a crucial compound for nutritional science research focused on cardiovascular health, lipid metabolism, and the effects of monounsaturated fats on biomarkers such as LDL cholesterol and triglycerides . The oil's neutral taste also makes it ideal for studies where a bland lipid vehicle is required. This compound is provided For Research Use Only (RUO) and is not intended for diagnostic or therapeutic purposes.

Scientific Research Applications

Agricultural Applications

Hybrid Development and Yield Prediction

Recent advancements in machine learning have enhanced the ability to predict oil yield from sunflower hybrids. A study utilized algorithms such as Random Forest Regressor and Artificial Neural Networks to analyze data from 1,250 hybrids. The findings indicated that the Random Forest model achieved a high predictive accuracy (R² = 0.92) for oil yield, emphasizing the importance of traits like resistance to diseases and local environmental conditions in hybrid selection .

Hybrid	Oil Yield (%)	Disease Resistance	Maturity
Hybrid A	44.00	High	Early
Hybrid B	43.30	Moderate	Medium
Hybrid C	38.79	Low	Late

Food Industry Applications

Nutritional Enhancements

Sunflower oil hybrids are being modified to improve their nutritional profiles, particularly increasing oleic acid content, which is beneficial for heart health. High-oleic sunflower oils have shown superior oxidative stability, making them suitable for frying and other high-temperature cooking applications .

Quality Characteristics

A study on high-oleic sunflower hybrids cultivated in Egypt revealed that these hybrids produced oils with higher tocopherol content (antioxidants) and better oxidative stability compared to traditional varieties. For instance, hybrid 2033 exhibited an oleic acid content of 82.87% and an oxidative stability of 19 hours .

Cosmetic and Pharmaceutical Applications

Skin Care Formulations

Sunflower oil hybrids are also being explored for their use in cosmetic formulations. The presence of tocopherols and other bioactive compounds in sunflower oil contributes to its antioxidant properties, which are beneficial for skin health. A study demonstrated that nanoemulsions based on sunflower oil showed enhanced skin penetration and wound healing properties .

Formulation Type	Active Ingredients	Benefits
Nanoemulsion	Sunflower Oil, Rosehip Oil	Enhanced skin penetration
Skin Cream	Tocopherols	Antioxidant protection
Moisturizing Lotion	Fatty Acids	Hydration and skin barrier support

Industrial Applications

Biolubricants and Biofuels

The modification of sunflower oils for industrial applications has led to the development of biolubricants that are environmentally friendly alternatives to conventional lubricants. These modified oils exhibit improved thermal stability and lower viscosity, making them suitable for various industrial applications .

Case Studies

• Case Study 1: High-Oleic Sunflower Hybrids
  Research conducted on high-oleic sunflower hybrids showed that these varieties not only increased oil yield but also improved the nutritional quality of the oil, making it more appealing for health-conscious consumers.
• Case Study 2: Machine Learning in Hybrid Selection
  The integration of machine learning techniques in predicting sunflower oil yields has revolutionized breeding programs by allowing breeders to select hybrids based on precise predictive models rather than traditional trial-and-error methods.

Chemical Reactions Analysis

Oxidative Stability and Fatty Acid Composition

Hybrid sunflower oils demonstrate varied oxidative resistance due to differences in unsaturated fatty acid content. High-oleic hybrids (e.g., 2033, Olivko) show superior stability compared to linoleic-rich variants:

Hybrid	Oleic Acid (%)	Linoleic Acid (%)	Induction Period (h)	Source
2033	82.87	5.12	19.00
Olivko	82.11	6.34	17.50
Standard	18.52	66.02	6.42

The inverse relationship between polyunsaturated fatty acids (PUFAs) and oxidative stability is quantified by the Rancimat method:

• Linoleic acid dominance : Induction period (IP) drops to 5.06 h at 110°C due to rapid hydroperoxide formation .

• Oleic acid dominance : IP increases to 19.87 h under identical conditions, attributed to reduced double-bond reactivity .

Thermal Decomposition Pathways

Thermogravimetric analysis (TGA) under synthetic air reveals three-stage degradation:

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Primary Components Affected
1	126–254	15.48	PUFAs (linoleic acid), natural antioxidants
2	254–392	49.74	MUFAs (oleic acid)
3	392–447	14.57	SFAs (palmitic/stearic acids)

Key findings :

• Stage 1 : Zinc (6,622.8 mg/kg) and iron (1,663.7 mg/kg) accelerate oxidative cleavage of linoleic acid.

• Stage 2 : Oleic acid decomposition generates saturated fatty acids (SFAs) via hydrogenation.

• Nitrogen atmosphere : Single-step degradation (236–466°C) with 99.09% mass loss, confirming radical-driven chain reactions .

Catalytic Blending for Enhanced Stability

Blending hybrid oils with antioxidant-rich oils significantly improves oxidative resistance:

Blend Composition	Stability Enhancement Mechanism	Peroxide Value Reduction	Source
SFO + 20% Moringa	Tocopherol synergism	42% after 180 days
SFO + 20% BCO	Thymoquinone radical scavenging	37% at 60°C (Schaal test)
SFO + 15% PSO	Carotenoid protection	55% during heating

SFO = Sunflower oil; BCO = Black cumin oil; PSO = Pomegranate seed oil

Electrochemical catalysis studies demonstrate potential for reaction acceleration:

• Electric field application : Increases oxidation rates by 10⁵× through electrostatic stabilization of transition states .

• Hybrid catalytic systems : Combine thermochemical and electrochemical pathways for selective hydrogenation of linoleic acid .

Degradation Product Analysis

Accelerated frying experiments (180°C) reveal hybrid-specific degradation products:

Hybrid Type	Polymer Formation (%)	Polar Compounds (%)	Volatile Aldehydes (ppm)
High-oleic (2033)	8.2 ± 0.7	12.4 ± 1.1	34.2 ± 2.8
Linoleic-rich	23.6 ± 1.9	29.8 ± 2.3	87.4 ± 6.1

Notable products :

• Primary oxidation : Hexanal (linoleic acid derivative) at 62.3 ppm

• Secondary oxidation : 4-Hydroxynonenal (cytotoxic aldehyde) at 9.8 ppm

These findings underscore the critical role of fatty acid tailoring and catalytic blending in optimizing sunflower oil hybrid performance for food and industrial applications. Current research focuses on electrochemical modulation of degradation pathways to further enhance stability while retaining nutritional profiles.

Comparison with Similar Compounds

Key Findings :

• Oil Yield Prediction : Machine learning models (e.g., Random Forest Regression) demonstrate that oil content in this compound correlates strongly with disease resistance (Or, Pl) and maturity, achieving R² values up to 0.92 .
• Climate Impact: Oil quality in hybrids like Niagara is climate-dependent; cooler regions enhance polyphenol retention, while arid zones favor oleic acid synthesis .
• Dual-Use Hybrids : Hybrids such as VK-905 A × VK-944 (45.4% oil) are bred for both confectionery and oil production, balancing seed size and oil yield .

Fatty Acid Composition and Oxidative Stability

• High-Oleic Hybrids: this compound and Hermes () contain ≥80% oleic acid, offering superior oxidative stability (peroxide index: ≤2.47) compared to linoleic-dominant hybrids like Hysun-33 (peroxide index: ~2.85) .
• Antioxidant Enrichment : Ultrasound-assisted extraction of bioactive compounds from Crithmum maritimum enhances sunflower oil’s antioxidant activity (up to 87.88% radical scavenging) but may increase oxidation markers (K232: 3.12) .

Agronomic and Economic Performance

• Clearfield® Plus Technology: Hybrids with imidazolinone tolerance (e.g., CLPlus) show 10–15% higher oil content and yield than conventional ImiSun hybrids due to improved weed management .
• Economic Viability: Hybrid cultivation in Pakistan generates 56724 Rs./ha profit versus 17433 Rs./ha for conventional varieties, despite higher seed costs .

Research Implications

• Machine Learning in Breeding : Feature selection algorithms prioritize disease resistance and maturity traits for oil yield prediction, reducing field trial costs .
• Climate Adaptation : Hybrids like PSCHT-12-42 perform optimally in specific regions (e.g., Mediterranean or subtropical climates), emphasizing the need for localized breeding programs .
• Functional Oils : Blending this compound with coconut or evening primrose oil enhances nutraceutical properties (e.g., antioxidant activity, skin-protective effects) .

Preparation Methods

Synthesis of Methacrylate-Functionalized Alkyd Resins

Functionalization of alkyd resins with glycidyl methacrylate (GMA) enables covalent bonding with acrylic monomers. The process involves:

• Reaction Conditions :

  • Equimolar mixture of alkyd resin and GMA at 150°C for 2 hours.

  • Hydroquinone (1.5 × 10⁻⁴ mol/mol GMA) prevents homopolymerization.

  • Post-functionalization acid values decrease from 11 to 4.9 mg KOH/g resin, indicating epoxy-carboxylic group reactions.

Table 1: Functionalization Impact on Alkyd Resins

Resin	Acid Value (Before)	Acid Value (After)	Iodine Value (Before)	Iodine Value (After)
S293	11 mg KOH/g	4.9 mg KOH/g	118 g/g	117.5 g/g
S1630	21.5 mg KOH/g	14.7 mg KOH/g	112 g/g	115 g/g

Miniemulsion Polymerization Process

Hybrid latexes are synthesized using:

• Formulation : 50% solids content, 50% sunflower oil, 2.7% surfactant (sodium bicarbonate).

• Sonication : 15 min at 9 W power (80% duty cycle).

• Polymerization : Redox initiators (APS/SMB) at 70–90°C yield 87–92% conversion.

• Grafting Efficiency : Methacrylate-functionalized resins achieve 47.7% grafting yield, improving particle homogeneity.

Simultaneous Extraction with Bioactive Compounds

Pressurized Propane (PRO) Extraction

Co-extraction of sunflower oil and olive leaf compounds enhances oxidative stability:

• Structured Bed Configuration :

  • 1:3 (w/w) olive leaves to sunflower seeds.

  • 50°C, 4.1 × 10⁷ Pa pressure.

• Outcomes :

  • Incorporates 4.3% 1-octacosanol and 5.8% 1-triacontanol.

  • β-Sitosterol increases by 90%, extending induction time by 2.7–3.7 hours.

Table 2: Oxidative Stability of Hybrid Oils

Method	Induction Time (h)	β-Sitosterol Increase (%)
PRO	+2.7	90
Soxhlet	+3.7	90

Metathesis of Sunflower-Derived Ethyl Esters

Grubbs Catalyst-Mediated Reactions

Ethyl esters from high-oleic sunflower oil undergo cross-metathesis:

• Optimal Conditions :

  • 50°C, 0.4 mol% Grubbs II catalyst.

  • 87.8% conversion to C18:1 esters.

• Surfactant Potential :

  • Critical micelle concentration (CMC) decreases from 8.90 mg/L (raw) to 0.08 mg/L (metathesized).

Epoxidation and Hydroxylation

Epoxidation with H₂O₂ and CH₃ReO₃

• Conditions : 30% H₂O₂, tert-butanol, 2,2-bipyridine additive.

• Outcomes :

  • Quantitative epoxidation of oleic acid methyl esters.

  • Linseed oil derivatives form polyhydroxylated triacylglycerols (8 OH groups).

Transesterification for Biodiesel Hybrids

Alkali-Catalyzed Methanolysis

• Process :

  • 6:1 methanol-to-oil ratio, 0.7% NaOH, 60°C, 1.5 h.

  • 85.1% yield of fatty acid methyl esters (FAMEs).

• Characterization :

  • FT-IR confirms ester C=O stretch at 1745 cm⁻¹.

  • ¹H NMR shows 87.33% triglyceride conversion.

Cold Pressing and Solvent Leaching

Low-Temperature Extraction

• Steps :

  • Pre-pressing at 85–100°C reduces residual oil to <7%.

  • Hexane leaching (60–65°C, 3–5 h) achieves 1–2% residual oil in cake.

• Advantages : Preserves protein content (40–45%) for feed applications.

Genetic Engineering for Hybrid Oil Enhancement

Marker-Assisted Breeding

• SNP Markers : Identify high-oleic traits during seed development.

• Outcomes :

  • Oil stability index correlates with oleic acid content (r² = 0.89) .